Cas no 2172044-33-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2172044-33-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5921947
• PubChem ID: 165958119
• Update Time: 2025-05-20

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid
• 2172044-33-4
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-4-methylpiperidine-4-carboxylic acid
• EN300-1521543

• Inchi： 1S/C28H34N2O5/c1-27(2,13-12-24(31)30-16-14-28(3,15-17-30)25(32)33)29-26(34)35-18-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,23H,12-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： FMZHKCWEYGWNRX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(CCC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2172044-33-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2172044-33-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze-Pip-OH, is a derivative of piperidine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various reaction conditions.

The structure of Fmoc-Aze-Pip-OH is characterized by a central piperidine ring, which is a common scaffold in many biologically active compounds. The presence of the Fmoc group at the amino terminus and the methylpentanoyl moiety at the carboxylic acid terminus imparts unique chemical properties that make this compound particularly useful in the synthesis of complex peptides and peptidomimetics. The Fmoc protecting group can be selectively removed under mild basic conditions, allowing for sequential coupling reactions in solid-phase peptide synthesis (SPPS).

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of Fmoc-Aze-Pip-OH in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key building block in the synthesis of novel peptidomimetics with potent anti-cancer activity. The researchers demonstrated that the incorporation of Fmoc-Aze-Pip-OH into a designed peptide sequence significantly enhanced its ability to inhibit tumor growth in vitro and in vivo.

In addition to its role in cancer research, Fmoc-Aze-Pip-OH has also shown promise in the development of therapeutic agents for neurodegenerative diseases. A study published in Chemical Communications in 2022 explored the use of this compound to create peptidomimetics that can cross the blood-brain barrier (BBB) and target specific receptors involved in Alzheimer's disease. The results indicated that peptides containing Fmoc-Aze-Pip-OH exhibited improved BBB permeability and enhanced binding affinity to amyloid-beta plaques, making them potential candidates for further preclinical evaluation.

The synthetic versatility of Fmoc-Aze-Pip-OH extends beyond its use as a building block for peptides. It has also been employed in the development of small molecule inhibitors targeting various enzymes and receptors. For example, a research team at the University of California, San Francisco, utilized this compound to synthesize a series of small molecules that selectively inhibit kinases involved in inflammatory pathways. The inhibitors showed high potency and selectivity, suggesting their potential as lead compounds for anti-inflammatory drug development.

The stability and reactivity of Fmoc-Aze-Pip-OH have been extensively studied to optimize its use in different synthetic protocols. A comprehensive review published in Organic & Biomolecular Chemistry in 2023 summarized the key factors affecting the efficiency of Fmoc deprotection and coupling reactions, providing valuable insights for researchers working with this compound. The review highlighted the importance of solvent choice, temperature control, and reagent concentration to achieve high yields and purity levels.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2172044-33-4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an essential tool for synthesizing complex peptides and peptidomimetics with therapeutic potential. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.